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Abstract
Bindone, a yellowish solid organic compound, is a tricyclic dicarbonyl compound derived from

the self-condensation of 1,3-indandione. This technical guide provides a comprehensive

overview of the physical and chemical properties of Bindone, including its structural

characteristics, spectral data, and synthesis. Furthermore, this document explores the known

chemical reactivity of Bindone and the biological activities of its derivatives, offering insights

into its potential applications in organic synthesis and as a scaffold in drug discovery and

development.

Introduction
Bindone, with the IUPAC name 2-(3-oxo-2,3-dihydro-1H-inden-1-ylidene)-1H-indene-1,3(2H)-

dione, is a notable derivative of 1,3-indandione. Its unique structure, featuring a conjugated

system of carbonyl groups and aromatic rings, imparts specific chemical reactivity and physical

properties. While Bindone itself has limited documented biological activity, its precursor, 1,3-

indandione, and various derivatives have been investigated for a range of pharmacological

effects, suggesting the potential of the Bindone scaffold in medicinal chemistry. This guide

aims to consolidate the available technical information on Bindone to serve as a valuable

resource for researchers in chemistry and drug development.
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Physical and Chemical Properties
The physical and chemical properties of Bindone are summarized in the tables below,

providing a quick reference for key quantitative data.

Table 1: General and Physical Properties of Bindone
Property Value Reference

Molecular Formula C₁₈H₁₀O₃ [1]

Molecular Weight 274.27 g/mol [1]

Appearance Yellowish solid [1]

Melting Point 208-211 °C [1]

Density 1.444 g/cm³ [1]

CAS Number 1707-95-5 [1]

Table 2: Spectral Data of Bindone
Spectroscopic Technique Key Peaks/Signals

¹H NMR Aromatic protons and a methylene group signal.

¹³C NMR
Signals corresponding to carbonyl carbons,

aromatic carbons, and a methylene carbon.

FTIR (cm⁻¹)
Characteristic absorptions for C=O (carbonyl)

and C=C (aromatic) stretching.

Mass Spectrometry
Molecular ion peak (M⁺) corresponding to the

molecular weight.

Note: Detailed, fully assigned spectral data for Bindone is not readily available in the public

domain. The information in Table 2 is based on general knowledge of similar structures.
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Bindone is synthesized through the self-condensation of two equivalents of 1,3-indandione.

This reaction can be catalyzed by either an acid or a base.[1]

General Experimental Protocol
A detailed, standardized experimental protocol for the synthesis of Bindone is not widely

published. However, the general procedure involves the reaction of 1,3-indandione in the

presence of a catalyst, followed by purification.

Reaction Scheme:

Reactants

Product1,3-Indandione

BindoneSelf-condensation
(Acid or Base catalyst)

1,3-Indandione

Click to download full resolution via product page

Figure 1: General reaction scheme for the synthesis of Bindone.

Procedure Outline:

Reaction Setup: 1,3-indandione is dissolved in a suitable solvent.

Catalyst Addition: An acid (e.g., sulfuric acid) or a base (e.g., triethylamine, sodium acetate,

or sodium hydride) is added to the solution.

Reaction: The mixture is typically heated to facilitate the condensation reaction.

Workup: The reaction mixture is cooled, and the crude product is isolated, often by filtration.
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Purification: The crude Bindone is purified, commonly by recrystallization from a suitable

solvent system to yield the final product.

Note: The specific quantities of reactants, catalyst, solvent, reaction temperature, and time, as

well as the optimal recrystallization solvent, would need to be determined empirically or

sourced from more specialized literature.

Chemical Reactivity and Potential Applications
Bindone's chemical reactivity is primarily centered around its carbonyl groups and the

conjugated system.

Reaction with Primary Amines
Bindone is known to react with primary amines, resulting in a color change. This reaction has

been historically used for the qualitative detection of primary amines.[1] The mechanism likely

involves the nucleophilic attack of the primary amine on one of the carbonyl carbons of

Bindone, leading to the formation of a colored adduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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